Cas no 1366298-48-7 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid
• CAS No: 1366298-48-7
• MF: C₂₉H₂₅NO₅
• MW: 467.512508153915
• CID: 6446150
• PubChem ID: 165963080
• Update Time: 2025-05-24

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid
• EN300-1163001
• 1366298-48-7

• Inchi： 1S/C29H25NO5/c1-34-26-15-14-18-8-2-3-9-19(18)28(26)25(16-27(31)32)30-29(33)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h2-15,24-25H,16-17H2,1H3,(H,30,33)(H,31,32)/t25-/m1/s1
• InChI Key： DWNMLVQIHZWPGQ-RUZDIDTESA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1=C(C=CC2C=CC=CC1=2)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 467.17327290g/mol
• Monoisotopic Mass: 467.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid

Comprehensive Overview of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid (CAS No. 1366298-48-7)

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid (CAS No. 1366298-48-7) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methoxynaphthalene moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers often search for "Fmoc-protected amino acids" or "chiral building blocks for drug discovery," highlighting its relevance in modern medicinal chemistry.

The compound's CAS No. 1366298-48-7 is frequently queried in scientific databases, reflecting its importance in high-value applications. Its stereospecific (3R) configuration ensures precise molecular interactions, a critical factor in designing bioactive molecules. Recent trends in "green chemistry" and "sustainable synthesis" have also spurred interest in derivatives like this, as they enable efficient routes to complex pharmaceuticals with minimal waste.

One of the key features of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group provides temporary protection for the amino functionality, which can be selectively removed under mild conditions. This property aligns with the growing demand for "peptide therapeutics" and "targeted drug delivery systems," topics dominating current biomedical research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and structural integrity. Researchers often inquire about "analytical methods for chiral compounds" or "quality control in peptide synthesis," underscoring the need for rigorous standards in its application. The 2-methoxynaphthalene component further enhances its utility in fluorescence-based assays, a hot topic in "bioimaging probes" development.

In summary, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxynaphthalen-1-yl)propanoic acid (CAS No. 1366298-48-7) represents a versatile tool for chemists exploring "structure-activity relationships" or "novel drug scaffolds." Its alignment with cutting-edge research areas ensures continued relevance in both academic and industrial settings.